Cas no 31264-51-4 (3-(2,5-xylyloxy)propionyl chloride)

• Product Name: 3-(2,5-xylyloxy)propionyl chloride
• CAS No: 31264-51-4
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 916437
• PubChem ID: 53425015
• Update Time: 2025-05-20

3-(2,5-xylyloxy)propionyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-xylyloxy)propionyl chloride
• 3-(2,5-dimethylphenoxy)propanoyl chloride
• 3-Chloropropyl 2,5-dimethylphenyl ether
• benzene, 2-(3-chloropropoxy)-1,4-dimethyl-
• 3-Chloropropyl 2,5-xyly ether
• 3-(2,5-Dimethylphenoxy)propyl Chloride(3-(2,5-Xylyloxy)propy
• SCHEMBL8447907
• A912271
• DTXSID50698698
• 31264-51-4
• 3-(2,5-dimethylphenoxy)propanoylchloride

• MDL： MFCD00071809
• Inchi： 1S/C11H13ClO2/c1-8-3-4-9(2)10(7-8)14-6-5-11(12)13/h3-4,7H,5-6H2,1-2H3
• InChI Key： DOENGOQDWPZKMB-UHFFFAOYSA-N
• SMILES： ClC(CCOC1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 198.08125
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.043±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 288.6±25.0 ºC (760 Torr),
• Flash Point: 130.8±17.2 ºC,
• Refractive Index: 1.507
• Solubility: Almost insoluble (0.093 g/l) (25 º C),
• PSA: 9.23

3-(2,5-xylyloxy)propionyl chloride Security Information

• Storage Condition：(BD79208)

Additional information on 3-(2,5-xylyloxy)propionyl chloride

3-(2,5-Xylyloxy)Propionyl Chloride: A Comprehensive Overview

The compound 3-(2,5-xylyloxy)propionyl chloride, identified by the CAS number CAS No. 31264-51-4, is a significant molecule in the field of organic chemistry. This compound is widely recognized for its role in various synthetic processes and its applications in the development of advanced materials and pharmaceuticals. Recent studies have highlighted its potential in enhancing the efficiency of chemical reactions and its compatibility with eco-friendly synthesis methodologies.

The structure of 3-(2,5-xylyloxy)propionyl chloride consists of a propionyl group attached to a xylyloxy moiety, creating a unique combination of functional groups that contribute to its reactivity and versatility. The xylyloxy group, derived from xylenol, introduces steric hindrance and electronic effects that are crucial in controlling the reactivity of the compound during synthesis. This makes it an ideal precursor for the preparation of complex organic molecules, including polymers and biologically active compounds.

In recent years, researchers have focused on optimizing the synthesis routes for 3-(2,5-xylyloxy)propionyl chloride. By employing green chemistry principles, such as solvent-free conditions and catalytic systems, the production process has become more sustainable and cost-effective. These advancements have not only improved the yield but also reduced the environmental footprint associated with its manufacturing.

The application of 3-(2,5-xylyloxy)propionyl chloride extends across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of drugs targeting various diseases, including cancer and inflammatory conditions. Its ability to form stable bonds with other molecules makes it invaluable in drug design and development.

In materials science, this compound is utilized in the creation of high-performance polymers and coatings. Its role in polymerization reactions has led to the development of materials with enhanced mechanical properties and thermal stability. Recent studies have also explored its potential in nanotechnology applications, where it contributes to the fabrication of nanoparticles with tailored functionalities.

The demand for 3-(2,5-xylyloxy)propionyl chloride has grown significantly due to its versatility and compatibility with modern synthetic techniques. As industries continue to prioritize sustainability and efficiency, this compound remains at the forefront of innovative chemical solutions.